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Compound of Interest

Compound Name: ethyl (2R)-2-aminopentanoate

Cat. No.: B085190 Get Quote

CAS Number: 1998700-99-4[1][2]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl (2R)-2-aminopentanoate
hydrochloride, a chiral non-proteinogenic amino acid ester. This document consolidates

available data on its chemical properties, synthesis, and potential applications, with a focus on

its relevance in synthetic chemistry and drug discovery.

Chemical and Physical Properties
Ethyl (2R)-2-aminopentanoate hydrochloride, also known as ethyl D-norvaline hydrochloride,

is the ethyl ester of the D-enantiomer of 2-aminopentanoic acid. As a hydrochloride salt, it

exhibits increased stability and solubility in aqueous solutions compared to its free base form.

Table 1: Physicochemical Data for Ethyl (2R)-2-aminopentanoate Hydrochloride
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Property Value Source

CAS Number 1998700-99-4 [1][2]

Molecular Formula C₇H₁₆ClNO₂ [1]

Molecular Weight 181.66 g/mol [1]

IUPAC Name

ethyl (2R)-2-

aminopentanoate;hydrochlorid

e

[2]

Synonyms

Ethyl (R)-2-aminopentanoate

HCl, Ethyl D-norvaline

hydrochloride

Appearance
White to off-white solid

(predicted)

Solubility
Soluble in water and lower

alcohols (predicted)

Synthesis and Characterization
The synthesis of amino acid esters is a fundamental transformation in organic chemistry, often

serving as a protecting group strategy for the carboxylic acid functionality during peptide

synthesis or other chemical modifications.

Experimental Protocol: Fischer Esterification
A common method for the synthesis of amino acid esters is the Fischer esterification. The

following is a generalized protocol adapted from the synthesis of similar amino acid esters.[3]

Materials:

(2R)-2-Aminopentanoic acid (D-Norvaline)

Anhydrous Ethanol (EtOH)

Thionyl chloride (SOCl₂) or dry Hydrogen Chloride (HCl) gas
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Anhydrous diethyl ether

Procedure:

Suspend (2R)-2-aminopentanoic acid in anhydrous ethanol in a round-bottom flask equipped

with a reflux condenser and a drying tube.

Cool the mixture in an ice bath and slowly add thionyl chloride dropwise. Alternatively, bubble

dry HCl gas through the solution.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture to room temperature and remove the solvent under reduced

pressure.

The resulting crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/diethyl ether, to yield ethyl (2R)-2-aminopentanoate hydrochloride

as a white solid.
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Reactants

Process

(2R)-2-Aminopentanoic Acid

Suspend D-Norvaline
in EthanolAnhydrous Ethanol

SOCl₂ or HCl (gas)

Acid-catalyzed
Esterification (Reflux) Solvent Removal Recrystallization Ethyl (2R)-2-aminopentanoate HCl

[C₇H₁₅NO₂]⁺
m/z = 145

[C₅H₁₀NO₂]⁺
m/z = 116

- C₂H₅

[C₅H₁₂N]⁺
m/z = 102

- OCH₂CH₃

[C₄H₁₀N]⁺
m/z = 72

- COOC₂H₅

[C₂H₆N]⁺
m/z = 44

- C₂H₄
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Ethyl (2R)-2-aminopentanoate HCl

Peptide Synthesis Asymmetric Synthesis Drug Discovery

Modified Peptides
(Enhanced Stability/Activity) Complex Chiral Molecules Novel Therapeutics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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